N-(4-bromophenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18BrN3O2S/c1-25-17-8-2-14(3-9-17)12-23-11-10-21-19(23)26-13-18(24)22-16-6-4-15(20)5-7-16/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key: ZELHKFWDRJMODE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrN3O2S
• Molecular Weight: 432.3 g/mol

Description

The compound “N-(4-bromophenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide” is a complex organic molecule. It contains a bromophenyl group, a methoxybenzyl group, an imidazole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate precursors for the bromophenyl, methoxybenzyl, imidazole, and acetamide groups. The exact synthetic route would depend on the desired configuration and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom, a heavy halogen, could potentially make the compound useful for certain types of spectroscopic analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the bromophenyl group might undergo reactions typical of aryl halides, while the imidazole ring could potentially participate in reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. These properties could be determined through experimental analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “N-(4-bromophenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. It could be studied further to fully understand its chemical behavior, or it could be tested for potential uses in various fields.